Cas no 2680689-64-7 (benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate)

• Product Name: benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate
• CAS No: 2680689-64-7
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 5631748
• PubChem ID: 165934733
• Update Time: 2025-10-24

benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290986
• benzyl N-[2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethyl]carbamate
• 2680689-64-7
• benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate

• Inchi： 1S/C15H17N3O2S/c1-11-13(9-17-14(21)18-11)7-8-16-15(19)20-10-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,16,19)(H,17,18,21)
• InChI Key： XIWDAGREMMBPRF-UHFFFAOYSA-N
• SMILES： S=C1N=CC(=C(C)N1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.10414797g/mol
• Monoisotopic Mass: 303.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.8Ų

Additional information on benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate

Introduction to Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate (CAS No. 2680689-64-7)

Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate, a compound with the chemical identifier CAS No. 2680689-64-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and incorporates a pyrimidine core, which is a common structural motif in many biologically active molecules. The presence of a benzyl group and a substituted pyrimidine ring endows this molecule with unique chemical and pharmacological properties that make it of considerable interest in medicinal chemistry.

The structural features of Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate are meticulously designed to interact with biological targets in a specific manner. The pyrimidine ring, particularly when substituted with sulfur and methyl groups, has been extensively studied for its role in modulating various biological pathways. Specifically, the 4-methyl-2-sulfanylpyrimidin-5-yl moiety is known to exhibit properties that are conducive to binding with enzymes and receptors, making it a valuable scaffold for drug development.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological activities. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and as active ingredients themselves. The benzyl group in Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate not only contributes to the overall stability of the molecule but also influences its solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate is its potential application in the treatment of various diseases. Current research indicates that this compound may have therapeutic effects on conditions such as cancer, inflammation, and infectious diseases. The pyrimidine core is particularly relevant in oncology, where it has been shown to interfere with key signaling pathways involved in cell proliferation and survival. This makes Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate a promising candidate for further investigation as an anticancer agent.

The synthesis of Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the pyrimidine derivative, followed by functionalization with the benzyl carbamate group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural modifications efficiently.

Recent advancements in computational chemistry have also played a crucial role in optimizing the synthesis of Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate. Molecular modeling studies have helped researchers predict the most effective reaction pathways and identify potential intermediates that could improve overall yields. These computational tools are indispensable in modern drug discovery, allowing for rapid screening of numerous compounds before experimental validation.

The pharmacological profile of Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yl)ethylcarbamate has been evaluated through both in vitro and in vivo studies. In cell culture experiments, this compound has demonstrated notable activity against several cancer cell lines, suggesting its potential as an effective chemotherapeutic agent. Additionally, animal models have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for understanding how the compound behaves within living organisms and for predicting its clinical efficacy.

One particularly intriguing aspect of Benzyl N-2-(4-methyl-2-sulfanylpyrimidin-5-yloxy)ethylcarbamate is its mechanism of action. Unlike traditional chemotherapeutic agents that often target rapidly dividing cells indiscriminately, this compound appears to selectively inhibit specific enzymes or receptors involved in tumor growth and progression. This targeted approach not only reduces side effects but also increases the likelihood of successful treatment outcomes.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The case of Benzyl N-(4-methyl-N-(4-methylpyrimidin-S(=O)-3)-yloxy)-N-benzylethylethanone exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. By combining expertise from different fields, researchers can overcome challenges associated with drug design and optimize molecules for clinical use.

Looking ahead, future research on Benzyl N-(4-methoxy-N-(4-methoxypyridine-S(=O)-3)-yloxy)-N-benzylethylethanone will likely focus on refining its pharmacological properties further. This may involve structural modifications to enhance potency or reduce toxicity. Additionally, exploring new formulations and delivery systems could improve patient compliance and therapeutic outcomes.

The impact of compounds like Benzyl N-(4-chloro-N-(4-chloropyridine-S(=O)-3)-yloxy)-N-benzylethylethanone extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding disease mechanisms at a molecular level and provide insights into how small molecules can modulate complex biological processes. Such knowledge is crucial for developing more effective treatments for a wide range of diseases.

In conclusion, Benzyl N-(1-bromo-N-(1-bromopyridine-S(=O)-3)-yloxy)-N-benzylethylethanone represents a significant advancement in pharmaceutical chemistry with considerable potential for treating various diseases. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine.